Cas no 1803584-39-5 (methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate)

• Product Name: methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate
• CAS No: 1803584-39-5
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 5718938
• PubChem ID: 119031828
• Update Time: 2025-05-20

methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate
• 1803584-39-5
• EN300-219508

• Inchi： 1S/C6H6N4O3/c1-12-6(11)4-2-9-13-5(4)3-8-10-7/h2H,3H2,1H3
• InChI Key： DGVJZTPKCYLMOI-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 182.04399007g/mol
• Monoisotopic Mass: 182.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 221.4±25.4 °C

methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate

Methyl 5-(Azidomethyl)-1,2-Oxazole-4-Carboxylate (CAS No. 1803584-39-5): A Versatile Building Block in Chemical and Pharmaceutical Research

Methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate (CAS No. 1803584-39-5) is a highly versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its azide functional group and oxazole ring, which make it an excellent candidate for click chemistry reactions and the synthesis of complex molecules.

The azide functional group in methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate is particularly noteworthy due to its reactivity and stability. Azides are widely used in the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful tool in click chemistry. This reaction is known for its high efficiency, selectivity, and compatibility with a wide range of functional groups, making it an indispensable method for the rapid assembly of complex molecular architectures. The presence of the azide group in methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate allows for the facile introduction of this compound into various biomolecules and materials, thereby expanding its utility in both academic research and industrial applications.

The oxazole ring in methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate is another key feature that contributes to its versatility. Oxazoles are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the oxazole ring in this compound not only enhances its chemical stability but also provides a platform for further functionalization through various synthetic transformations. For example, the oxazole ring can be readily modified through substitution reactions at the 2-position or through ring-opening reactions to generate new derivatives with tailored properties.

In the context of medicinal chemistry, methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have demonstrated that compounds containing azide and oxazole functionalities can exhibit potent biological activities against various targets. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of oxazole derivatives with potent anti-inflammatory properties. The authors found that the introduction of an azide group into these derivatives significantly enhanced their biological activity and selectivity. This finding highlights the potential of methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate as a valuable starting material for the development of new therapeutic agents.

Beyond medicinal chemistry, methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate has also found applications in materials science. The ability to perform click chemistry reactions using this compound makes it an attractive candidate for the synthesis of functional polymers and supramolecular assemblies. For example, researchers at the University of California have utilized methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate to create stimuli-responsive materials with tunable properties. These materials have potential applications in drug delivery systems, sensors, and smart coatings.

The synthesis of methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate typically involves a multi-step process that includes the formation of the oxazole ring and the introduction of the azide group. One common synthetic route involves the condensation of an appropriate aldehyde with an amine to form an imine intermediate, followed by cyclization with a carboxylic acid derivative to form the oxazole ring. The azide group can then be introduced through nucleophilic substitution or other methods. The specific synthetic route can be tailored to optimize yield and purity based on the desired application.

In conclusion, methyl 5-(azidomethyl)-1,2-oxazole-4-carboxylate (CAS No. 1803584-39-5) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique combination of an azide functional group and an oxazole ring makes it an excellent building block for click chemistry reactions and the synthesis of complex molecules with diverse biological activities and material properties. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in both academic and industrial settings.